Cas no 13535-01-8 (5-bromopyridin-3-amine)

• Product Name: 5-bromopyridin-3-amine
• CAS No: 13535-01-8
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD01646060
• CID: 49330
• PubChem ID: 817681
• Update Time: 2025-05-22

5-bromopyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromopyridine
• 3-amino-5-bronopyridine
• 5-Bromo-3-aminopyridine
• 5-Bromo-3-pyridinamine
• 5-bromopyridin-3-amine
• 5-BROMO-PYRIDIN-3-YLAMINE
• C5H5BrN2
• 5-bromopyridin-3-amine(SALTDATA: FREE)
• 5-Bromopyridin-3-ylamine
• CHEMBRDG-BB 4006048
• 3-AMino-5-broMopyridi
• 3-AMINO-5-BOROMOPYRIDINE
• 3--5- aMinopyridinebroMide
• 5-brompyridin-3-amin
• 3-PYRIDINAMINE, 5-BROMO-
• 5-bromo-3-pyridylamine
• 3-amino-5-bromo pyridine
• PubChem1213
• 5-amino-3-bromopyridine
• 5-bromo-pyridine-3-amine
• 3-bromo-5-amino pyridine
• 3-amino-5-bromo-pyridine
• 5-bromo-3-amino-pyridine
• 5-amino-3-bromo-pyridine
• MFCD01646060
• SY006230
• AM20050792
• BCP22135
• 13535-01-8
• AC-9489
• CS-D0805
• 3-Amino-5-bromopyridine, 97%
• W-205463
• BDBM625967
• EN300-105759
• FS-2037
• AKOS000272821
• HY-66052
• AC-907/30003012
• FT-0636912
• DTXSID90355834
• MDQXGHBCDCOOSM-UHFFFAOYSA-N
• PB12251
• SCHEMBL116722
• 5-Bromo-3-pyridinamine;5-Bromo-pyridin-3-ylamine
• 5--3- aMinopyridinebroMide
• 3-Amino-5-bromopyridine 97%
• XWZ
• BBL100165
• DB-024938
• STL227659

• MDL： MFCD01646060
• Inchi： 1S/C5H5BrN2/c6-4-1-5(7)3-8-2-4/h1-3H,7H2
• InChI Key： MDQXGHBCDCOOSM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N

Computed Properties

• Exact Mass: 171.96400
• Monoisotopic Mass: 171.963611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Not available
• Density: 1.71
• Melting Point: 65-69 °C
• Boiling Point: 287.6 °C at 760mmHg
• Flash Point: 287.6 °C at 760mmHg
• Refractive Index: 1.607
• PSA: 38.91000
• LogP: 2.00750
• Solubility: Not available
• pka: 3.81±0.20(Predicted)

5-bromopyridin-3-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：Cool, dry,tightly closed
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-bromopyridin-3-amine

5-Bromopyridin-3-amine (CAS No. 13535-01-8): A Versatile Intermediate in Pharmaceutical and Agrochemical Applications

5-Bromopyridin-3-amine, with the CAS number 13535-01-8, is a crucial organic compound widely used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. This brominated pyridine derivative has gained significant attention in recent years due to its unique chemical properties and broad applicability in research and industrial processes.

The molecular structure of 5-bromopyridin-3-amine features a pyridine ring substituted with a bromine atom at the 5-position and an amino group at the 3-position. This specific arrangement makes it particularly valuable for cross-coupling reactions, which are fundamental in modern organic synthesis. Researchers often search for "5-bromopyridin-3-amine synthesis" or "CAS 13535-01-8 applications" when exploring its potential uses in their projects.

In the pharmaceutical industry, 5-bromopyridin-3-amine serves as a key building block for the development of various drug candidates. Its structure allows for easy modification, making it ideal for creating compounds with potential biological activity. Recent trends show increased interest in "5-bromopyridin-3-amine in drug discovery" as researchers explore its role in developing treatments for neurological disorders and infectious diseases.

The agrochemical sector also benefits from CAS 13535-01-8, where it's used in the synthesis of novel pesticides and herbicides. With growing concerns about food security and sustainable agriculture, searches for "eco-friendly agrochemical intermediates" often lead to compounds like 5-bromopyridin-3-amine. Its versatility allows for the creation of targeted crop protection agents with reduced environmental impact.

From a chemical perspective, 5-bromopyridin-3-amine exhibits several interesting properties. The bromine atom serves as an excellent leaving group in nucleophilic substitution reactions, while the amino group can participate in various condensation and coupling reactions. This dual functionality explains why "5-bromopyridin-3-amine reactivity" is a popular search term among synthetic chemists.

Recent advancements in green chemistry have brought new attention to compounds like 5-bromopyridin-3-amine. Researchers are particularly interested in developing more sustainable synthesis methods for this intermediate, as evidenced by the growing number of publications on "environmentally friendly preparation of 5-bromopyridin-3-amine." These efforts align with the chemical industry's broader shift toward sustainable practices.

The market for 5-bromopyridin-3-amine has shown steady growth in recent years, driven by increasing demand from both pharmaceutical and agrochemical sectors. Industry reports often highlight "CAS 13535-01-8 market trends" as an important indicator of the specialty chemicals market's health. Manufacturers continue to optimize production processes to meet the growing need for high-purity 5-bromopyridin-3-amine.

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In academic research, 5-bromopyridin-3-amine has become a popular subject for studying heterocyclic chemistry. Its structure serves as an excellent model for investigating electronic effects in substituted pyridines. Many research papers focus on "5-bromopyridin-3-amine derivatives" and their potential applications in materials science and medicinal chemistry.

The future of 5-bromopyridin-3-amine looks promising, with ongoing research exploring novel applications in various fields. As synthetic methodologies continue to advance, this compound will likely play an even more significant role in the development of new pharmaceuticals, agrochemicals, and functional materials. Industry professionals closely monitor "emerging uses of CAS 13535-01-8" to stay ahead of market trends and technological developments.

For researchers and manufacturers alike, understanding the properties and applications of 5-bromopyridin-3-amine is essential. The compound's versatility, combined with its commercial availability, makes it a valuable tool in modern chemical synthesis. As the chemical industry evolves, CAS 13535-01-8 will undoubtedly remain an important intermediate in numerous synthetic pathways and industrial processes.